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Compound of Interest

Compound Name: (±)8(9)-EE-14(Z)-E

Cat. No.: B1163260

Get Quote

Introduction
(±)8(9)-EE-14(Z)-E (Cayman Chemical Item No. 18112) is a specific mono-unsaturated analog

of the bioactive lipid mediator 8,9-epoxyeicosatrienoic acid (8,9-EET). While 8,9-EET is a

potent vasodilator and renal protective agent derived from arachidonic acid via CYP450

epoxygenases, the (±)8(9)-EE-14(Z)-E analog lacks the cis-double bonds at positions 5 and 11,

retaining only the 14(Z) double bond and the 8,9-epoxide moiety.

Biological Significance: Research indicates that (±)8(9)-EE-14(Z)-E functions as a functional

antagonist to 8,9-EET in the renal glomerulus. While 8,9-EET preserves the glomerular filtration

barrier and prevents albumin leakage, (±)8(9)-EE-14(Z)-E has been shown to increase

glomerular albumin permeability (Palb) and negate the protective effects of 8,9-EET. This

makes it a critical tool for studying the structural requirements of EET signaling and the

pathophysiology of proteinuric kidney diseases like Focal Segmental Glomerulosclerosis

(FSGS).

This guide details the primary functional assay for this molecule—the Glomerular Albumin

Permeability (Palb) Assay—along with protocols for metabolic stability (sEH hydrolysis) and

quantification.
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Mechanism of Action & Signaling Pathway
The following diagram illustrates the opposing effects of 8,9-EET and its analog (±)8(9)-EE-
14(Z)-E on the glomerular filtration barrier.
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Figure 1: Opposing actions of 8,9-EET and (±)8(9)-EE-14(Z)-E on glomerular albumin

permeability.

Primary Functional Assay: Glomerular Albumin
Permeability (Palb)
This is the gold-standard assay for measuring the biological activity of (±)8(9)-EE-14(Z)-E. It

relies on the principle that an intact glomerulus functions as an osmometer: it swells or shrinks
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in response to oncotic gradients. If the barrier is leaky (high permeability), albumin crosses the

barrier, the oncotic gradient dissipates, and volume change is minimized.

Materials Required
Animals: Male Sprague-Dawley rats (150–200 g).

Reagents:

(±)8(9)-EE-14(Z)-E (Cayman Chemical #18112), dissolved in Ethanol.

Bovine Serum Albumin (BSA), fraction V.

RPMI 1640 medium or Krebs-Henseleit buffer.

Poly-L-lysine (0.1 mg/mL).

Equipment:

Inverted microscope with video camera (e.g., Olympus IX51).[1]

Image analysis software (e.g., ImageJ or CellSens).

Stainless steel sieves (250 µm, 150 µm, 75 µm).

Protocol: Isolation of Glomeruli
Kidney Harvest: Anesthetize the rat and remove kidneys. Decapsulate and place in ice-cold

PBS.

Mincing: Minced the renal cortex into a paste using a razor blade.

Sieving:

Pass the tissue paste through a 250 µm sieve (removes large vessels).

Pass the filtrate through a 150 µm sieve.

Collect glomeruli on a 75 µm sieve.
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Washing: Wash the collected glomeruli with ice-cold medium containing 5% BSA to remove

tubular contaminants.

Quality Control: Purity should be >95% glomeruli.

Protocol: Permeability Measurement (Video Microscopy)
[1]

Immobilization: Coat a glass-bottom dish with Poly-L-lysine. Add isolated glomeruli and allow

them to adhere for 10 minutes at room temperature.

Incubation:

Treat glomeruli with 300 nM (±)8(9)-EE-14(Z)-E for 15 minutes at 37°C.

Control: Incubate with Vehicle (Ethanol) or 8,9-EET (100 nM).

Oncotic Challenge:

Initially, bathe glomeruli in 5% BSA medium (Isosmotic).

Switch medium to 1% BSA (Oncotic gradient established).

Record video of glomerular volume change for 2 minutes.

Data Analysis:

Measure the glomerular volume (V) before (

) and after (

) the medium switch.[1]

Calculate Volume Change:

.[1][2]

Reflection Coefficient (
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):

.[1]

Permeability (

):

.[1][2]

Interpretation:

P_alb = 0: Impermeable (Healthy).

P_alb = 1: Freely permeable (Damaged).

(±)8(9)-EE-14(Z)-E typically induces a P_alb of ~0.5 to 0.8, indicating significant barrier

dysfunction.

Secondary Assay: Soluble Epoxide Hydrolase (sEH)
Stability
As an epoxide, (±)8(9)-EE-14(Z)-E is a potential substrate for Soluble Epoxide Hydrolase

(sEH), which converts it into a diol. Determining its metabolic stability is crucial for interpreting

in vivo data.

Protocol
Enzyme Preparation: Use recombinant human sEH or mouse liver cytosolic fraction.

Reaction Mix:

Tris-HCl buffer (pH 7.4, 0.1 M) containing 0.1 mg/mL BSA.

Substrate: 50 µM (±)8(9)-EE-14(Z)-E.

Incubation: Incubate at 37°C. Aliquot samples at 0, 5, 10, 30, and 60 minutes.
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Termination: Stop reaction with 2 volumes of ice-cold acetonitrile containing an internal

standard (e.g., d11-14,15-EET).

Analysis: Centrifuge (10,000 x g, 10 min) and analyze supernatant via LC-MS/MS.

Readout: Monitor the disappearance of the parent mass (m/z ~323 [M-H]-) and appearance

of the diol (m/z ~341 [M-H]-).

Analytical Quantification: LC-MS/MS Parameters
To validate concentrations in biological matrices, use the following Multiple Reaction Monitoring

(MRM) transitions.

Parameter Setting

Ionization Mode Negative Electrospray Ionization (ESI-)

Precursor Ion (Q1) 323.5 m/z [M-H]⁻

Product Ion (Q3) 155.1 m/z (Diagnostic fragment)

Column C18 Reverse Phase (e.g., Acquity BEH C18)

Mobile Phase A Water + 0.01% Acetic Acid

Mobile Phase B Acetonitrile + 0.01% Acetic Acid

Retention Time
~12.5 min (Elutes earlier than 8,9-EET due to

fewer double bonds)

Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for the Glomerular Albumin Permeability (Palb) Assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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